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Abstract

Methyl 2-(4-chlorophenyl)-2-methylpropanoate (CAS No. 57225-86-2) is a halogenated
aromatic ester with potential applications as an intermediate in organic synthesis.[1][2] This
technical guide provides a consolidated overview of its known physical and chemical
properties, a proposed synthetic pathway based on established chemical principles, and
essential safety information. Due to the limited availability of in-depth research and application
data in the public domain, this document focuses on foundational information derived from
chemical databases and analogous compound syntheses to provide a practical guide for
researchers.

Introduction and Compound Identification

Methyl 2-(4-chlorophenyl)-2-methylpropanoate is a derivative of propanoic acid. The
structure is characterized by a chlorophenyl group and a gem-dimethyl substitution at the alpha
carbon of the methyl propanoate backbone. This structural arrangement makes it a subject of
interest for synthetic chemists exploring derivatives for various applications, including
agrochemicals and pharmaceuticals.[3]
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Compound ldentifiers:

e Chemical Name: Methyl 2-(4-chlorophenyl)-2-methylpropanoate[1]
e Synonyms: Methyl 2-(4-chlorophenyl)-2-methylpropionate[1]

« CAS Number: 57225-86-2[1][2]

e Molecular Formula: C11H13ClO2[1][2]

e Molecular Weight: 212.67 g/mol [1]

Physicochemical Properties

The physicochemical properties of a compound are critical for designing synthetic routes,
purification strategies, and formulation development. The data for Methyl 2-(4-
chlorophenyl)-2-methylpropanoate is primarily based on computational predictions and
information from chemical suppliers.

Table 1: Physicochemical Data of Methyl 2-(4-chlorophenyl)-2-methylpropanoate

Property Value Source
Molecular Formula C11H13ClO2 LookChem([1], Guidechem[2]
Molecular Weight 212.67 g/mol LookChem[1]
Colorless to pale yellow liquid Reign Pharma Pvt. Ltd. (for a
Appearance _ o
(predicted) similar compound)[4]
PSA (Polar Surface Area) 26.30 A2 LookChem[1]
LogP (Octanol-Water Partition
o 2.79 LookChem([1]
Coefficient)
Purity (typical) >95% LookChem([1]

Proposed Synthesis Pathway
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While specific, peer-reviewed synthesis protocols for Methyl 2-(4-chlorophenyl)-2-
methylpropanoate are not extensively documented, a plausible and efficient method is the
Fischer-Speier esterification of the corresponding carboxylic acid, 2-(4-chlorophenyl)-2-
methylpropanoic acid.[5][6] This classic acid-catalyzed reaction is widely used in organic
synthesis for its reliability.[6][7]

Conceptual Workflow: Fischer-Speier Esterification

The reaction involves treating the carboxylic acid with an excess of methanol in the presence of
a strong acid catalyst, such as sulfuric acid (H2S0Oa4) or p-toluenesulfonic acid (TsOH).[6][7] The
use of excess alcohol shifts the equilibrium towards the formation of the ester product.[5]
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Caption: Proposed Fischer-Speier esterification workflow.

Step-by-Step Experimental Protocol (Proposed)
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e Reactor Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 2-(4-chlorophenyl)-2-methylpropanoic acid.

» Reagent Addition: Add an excess of anhydrous methanol (e.g., 10-20 equivalents) to the
flask to act as both reactant and solvent.

o Catalyst Introduction: Slowly and carefully add a catalytic amount of concentrated sulfuric
acid (typically 1-5 mol%) to the stirring mixture.

e Reaction: Heat the mixture to reflux and maintain this temperature for several hours (e.g., 2-
10 hours).[6] Monitor the reaction progress using an appropriate technique like Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
excess acid by carefully adding a saturated solution of sodium bicarbonate.

o Extraction: Extract the product into an organic solvent such as ethyl acetate or
dichloromethane.[8][9] Wash the organic layer with brine, dry it over anhydrous sodium
sulfate, and filter.[8]

 Purification: Concentrate the organic solution under reduced pressure to obtain the crude
product.[8] Purify the crude ester by vacuum distillation or column chromatography to yield
pure Methyl 2-(4-chlorophenyl)-2-methylpropanoate.

Potential Applications and Research Interest

Esters of halogenated phenylpropanoic acids are valuable intermediates in the synthesis of
more complex molecules. While specific applications for this exact compound are not widely
published, structurally similar compounds are used in the development of:

e Pharmaceuticals: As building blocks for active pharmaceutical ingredients (APIs). For
instance, related structures are intermediates in the synthesis of antihistamines like
fexofenadine.[10][11]

» Agrochemicals: The synthesis of pesticides and herbicides often involves intermediates with
similar structural motifs.[3]
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» Material Science: Used in the development of specialized polymers and other materials.

Further research is required to fully elucidate the potential applications of Methyl 2-(4-
chlorophenyl)-2-methylpropanoate.

Safety and Handling

Detailed toxicological data for this compound is not readily available. Therefore, it should be
handled with the standard precautions for laboratory chemicals.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

e Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of
vapors. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents, acids, and bases.[4]

In case of exposure, seek immediate medical attention. A Material Safety Data Sheet (MSDS)
should be consulted before handling.

Conclusion

Methyl 2-(4-chlorophenyl)-2-methylpropanoate is a chemical intermediate with a foundation
in established organic chemistry principles. While comprehensive data is limited, this guide
provides the core physicochemical properties and a robust, proposed synthetic protocol based
on the Fischer-Speier esterification. This information serves as a valuable starting point for
researchers and professionals in drug development and chemical synthesis who may wish to
explore the potential of this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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